molecular formula C10H13NO2 B569234 3,5,6-Methenocyclopenta[b]pyrrole-1(2H)-carboxylic  acid,  hexahydro-,  methyl  ester  (9CI) CAS No. 115900-56-6

3,5,6-Methenocyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-, methyl ester (9CI)

Cat. No.: B569234
CAS No.: 115900-56-6
M. Wt: 179.219
InChI Key: HLXUIDJAJUXTMQ-UHFFFAOYSA-N
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Description

3,5,6-Methenocyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-, methyl ester (9CI), also known as 3,5,6-Methenocyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-, methyl ester (9CI), is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.219. The purity is usually 95%.
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Properties

CAS No.

115900-56-6

Molecular Formula

C10H13NO2

Molecular Weight

179.219

InChI

InChI=1S/C10H13NO2/c1-13-10(12)11-3-6-4-2-5-7(6)8(5)9(4)11/h4-9H,2-3H2,1H3

InChI Key

HLXUIDJAJUXTMQ-UHFFFAOYSA-N

SMILES

COC(=O)N1CC2C3C1C4C2C4C3

Synonyms

3,5,6-Methenocyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-, methyl ester (9CI)

Origin of Product

United States

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